Cas no 2170123-24-5 (ethyl 2-amino-5,5-dimethylhexanoate hydrochloride)

• Product Name: ethyl 2-amino-5,5-dimethylhexanoate hydrochloride
• CAS No: 2170123-24-5
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• MDL: MFCD32874860
• CID: 5655724
• PubChem ID: 155822340
• Update Time: 2025-05-22

ethyl 2-amino-5,5-dimethylhexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2170123-24-5
• ethyl 2-amino-5,5-dimethylhexanoate hydrochloride
• Ethyl 2-amino-5,5-dimethylhexanoate;hydrochloride
• EN300-27192902
• 2-Amino-5,5-dimethylhexanoic acid ethyl ester HCl

• MDL： MFCD32874860
• Inchi： 1S/C10H21NO2.ClH/c1-5-13-9(12)8(11)6-7-10(2,3)4;/h8H,5-7,11H2,1-4H3;1H
• InChI Key： NVVHVAZSVVZUFZ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CCC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 223.1339066g/mol
• Monoisotopic Mass: 223.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-5,5-dimethylhexanoate hydrochloride

Ethyl 2-Amino-5,5-Dimethylhexanoate Hydrochloride: A Comprehensive Overview

Ethyl 2-amino-5,5-dimethylhexanoate hydrochloride (CAS No: 2170123-24-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of an ethyl ester group attached to a hexanoic acid backbone, which is substituted with an amino group at the second carbon and two methyl groups at the fifth carbon. The hydrochloride salt form indicates that the compound is often used in its protonated state, which can influence its solubility and bioavailability.

Recent studies have highlighted the importance of ethyl 2-amino-5,5-dimethylhexanoate hydrochloride in the context of amino acid derivatives and their roles in biological systems. Amino acids are fundamental building blocks of proteins, and their derivatives often exhibit unique biological activities that make them valuable in therapeutic contexts. The presence of the amino group in this compound suggests potential involvement in nitrogen metabolism or as a precursor for other bioactive molecules.

One of the key areas of research involving ethyl 2-amino-5,5-dimethylhexanoate hydrochloride is its role as a chiral auxiliary or intermediate in asymmetric synthesis. Chiral auxiliaries are widely used in organic chemistry to facilitate the construction of complex molecular architectures with high enantioselectivity. The stereochemistry of this compound can be critical in determining its reactivity and selectivity in various synthetic pathways.

Furthermore, ethyl 2-amino-5,5-dimethylhexanoate hydrochloride has been explored for its potential as a nutraceutical or functional food ingredient. Its structural similarity to naturally occurring amino acids makes it a candidate for inclusion in dietary supplements aimed at enhancing athletic performance or supporting muscle recovery. Recent studies have also investigated its stability under various processing conditions, which is crucial for its application in food and beverage formulations.

In terms of synthesis, ethyl 2-amino-5,5-dimethylhexanoate hydrochloride can be prepared through several routes, including enzymatic catalysis or traditional chemical methods such as nucleophilic acyl substitution. The choice of synthesis method depends on factors such as yield, cost-effectiveness, and the desired stereochemical outcome. Researchers have also focused on optimizing these synthesis pathways to improve scalability and reduce environmental impact.

The physical properties of ethyl 2-amino-5,5-dimethylhexanoate hydrochloride are also of considerable interest. Its melting point, solubility profile, and thermal stability are critical parameters that influence its suitability for various applications. For instance, high solubility in aqueous media can enhance its bioavailability when used as a pharmaceutical agent.

From a pharmacological perspective, ethyl 2-amino-5,5-dimethylhexanoate hydrochloride has been studied for its potential as an anti-inflammatory or neuroprotective agent. Preclinical studies have demonstrated that certain derivatives of this compound exhibit promising activity against inflammatory markers and oxidative stress pathways. These findings underscore its potential as a lead compound for drug discovery efforts targeting chronic diseases such as neurodegenerative disorders or cardiovascular conditions.

In conclusion, ethyl 2-amino-5,5-dimethylhexanoate hydrochloride (CAS No: 2170123-24-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and biological properties make it an intriguing subject for ongoing research and development efforts.